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Compound of Interest

Compound Name: Ido-IN-12

Cat. No.: B2975924

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ido-IN-12 is a potent inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1), a key enzyme in the
kynurenine pathway of tryptophan metabolism. IDOL is a critical regulator of immune
responses and is implicated in the pathology of various diseases, including cancer, by
promoting immune tolerance that allows tumors to evade the host's immune system. The
enzyme catalyzes the degradation of the essential amino acid L-tryptophan into N-
formylkynurenine, leading to tryptophan depletion and the accumulation of immunosuppressive
metabolites. Ido-IN-12 blocks this activity, making it a valuable tool for research in immuno-
oncology and other fields where IDO1-mediated immunosuppression is a factor. This document
provides detailed protocols for the preparation, storage, and handling of Ido-IN-12 stock
solutions to ensure consistent and reliable experimental outcomes.

Data Presentation

Quantitative data for Ido-IN-12 is summarized in the tables below for easy reference.

Table 1: Properties of Ido-IN-12
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Property Value Reference
Molecular Weight 416.23 g/mol

CAS Number 1888341-29-4

Formula C13H11BrFNsOsS

Table 2: Solubility of Ido-IN-12

Solvent Solubility Notes Reference

To enhance solubility,

> 50 mg/mL warming the solution
DMSO (approximately 120.13  to 37°C and using an
mM) ultrasonic bath can be
beneficial.

Table 3: Example Preparation of Ido-IN-12 Stock Solutions in DMSO

. . Mass of Ido-IN-12 (for 1 mL
Desired Concentration ) Volume of DMSO
final volume)

1mM 0.416 mg 1mL
5 mM 2.081 mg 1mL
10 mM 4.162 mg 1mL
50 mM 20.81 mg 1mL

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Ido-IN-
12 Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of Ido-IN-12 in DMSO.

Materials:
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e ldo-IN-12 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or vials (amber or covered with foil to protect from light)
o Calibrated analytical balance

o Calibrated micropipettes

» Vortex mixer

» Ultrasonic bath (optional)

o Water bath set to 37°C (optional)

Procedure:

o Equilibrate Ido-IN-12: Allow the vial of Ido-IN-12 powder to reach room temperature before
opening to prevent condensation.

e Weigh ldo-IN-12: Accurately weigh out the desired amount of Ido-IN-12 powder. For
example, to prepare 1 mL of a 50 mM stock solution, weigh 20.81 mg.

e Add DMSO: Add the appropriate volume of DMSO to the Ido-IN-12 powder. For the example
above, add 1 mL of DMSO.

¢ Dissolve the Compound:
o Vortex the solution thoroughly for several minutes.
o If the compound does not fully dissolve, briefly sonicate the solution in an ultrasonic bath.
o Alternatively, warm the solution in a 37°C water bath for 5-10 minutes and vortex again.

¢ Aliguot: Once the Ido-IN-12 is completely dissolved, aliquot the stock solution into smaller,
single-use volumes in light-protected tubes. This minimizes the number of freeze-thaw
cycles.
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o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).

Protocol 2: Preparation of Aqueous Working Solutions
from DMSO Stock

This protocol details the dilution of the high-concentration DMSO stock solution into an
aqueous medium (e.g., cell culture medium, PBS) for experimental use.

Materials:

e ldo-IN-12 DMSO stock solution (from Protocol 1)

» Sterile aqueous medium (e.g., cell culture medium, PBS)
 Sterile microcentrifuge tubes or pipette tips

Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the Ido-IN-12 DMSO stock solution at room
temperature.

o Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired
final concentration in your aqueous medium using the formula:

o CiV1=C2V2

o Where:

C1 = Concentration of the stock solution (e.g., 50 mM)

V1 = Volume of the stock solution to be added

C2 = Desired final concentration (e.g., 10 uM)

V2 = Final volume of the working solution

¢ Dilution:
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o Add the calculated volume of the DMSO stock solution to the aqueous medium.

o Important: To avoid precipitation, add the DMSO stock to the aqueous medium while
vortexing or mixing. Do not add the aqueous medium to the DMSO stock.

o Ensure the final concentration of DMSO in the working solution is low (typically <0.5%) to
avoid solvent-induced toxicity in cellular assays.

o Use Immediately: Use the freshly prepared working solution immediately for your
experiments.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: Preparing ldo-IN-12
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2975924#preparing-ido-in-12-stock-solutions]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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